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Compound of Interest

Compound Name: Trimethylhydrazine

Cat. No.: B156840 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Trimethylhydrazine (TMH). It includes detailed experimental protocols and

explores its potential biological interactions, offering a valuable resource for its application in

research and development.

Core Physical and Chemical Properties
Trimethylhydrazine is a colorless, flammable, and highly reactive liquid.[1] Due to its potential

for explosion when in contact with air or oxidizing agents, it must be handled with extreme

caution.[1] It is also recognized as a carcinogen and can cause severe irritation to the eyes,

skin, and respiratory system.[1]

Physical Properties
The fundamental physical characteristics of Trimethylhydrazine are summarized in Table 1 for

easy reference.
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Property Value Reference

Molecular Formula C₃H₁₀N₂ [1][2][3][4]

Molecular Weight 74.12 g/mol [1][2][3][4]

Boiling Point 49.3 °C to 87.98 °C [1][2][3]

Melting Point Approximately -71.91 °C [1][2]

Density
0.787 to 0.8648 g/cm³

(estimate)
[1][2][3]

Solubility
Very soluble in water (1000 g/L

at 25 °C)
[5]

Vapor Pressure 300 mmHg at 25°C [1]

Refractive Index ~1.4212 (estimate) [1][2]

CAS Number 1741-01-1 [1][2][3][4]

Chemical Properties
The chemical behavior of Trimethylhydrazine is dictated by the presence of nitrogen atoms

with lone pairs of electrons, conferring basic and nucleophilic properties.

Property Value/Description Reference

pKa 9.15 ± 0.70 (Predicted) [1][2]

Reactivity

Highly reactive with oxidizing

agents.[1] Its derivative, 1,1,1-

Trimethylhydrazinium Iodide, is

a potent aminating reagent.[6]

The nucleophilicity of

trimethylhydrazine has been a

subject of study.[7]

Synonyms
1,1,2-Trimethylhydrazine,

N,N,N'-Trimethylhydrazine
[1][2][3][4]
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Experimental Protocols
Synthesis of Trimethylhydrazine via Catalytic
Hydrogenation
A documented method for the synthesis of Trimethylhydrazine involves the catalytic

hydrogenation of methylenedimethylhydrazine.[8]

Experimental Workflow: Catalytic Hydrogenation
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Caption: Catalytic hydrogenation of methylenedimethylhydrazine to produce

Trimethylhydrazine.

Detailed Methodology:[8]
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Reactant Charging: In a pressure-resistant vessel, place methylenedimethylhydrazine and a

metal catalyst. The catalyst can be palladium on charcoal, Raney nickel, or platinum oxide.

Pressurization and Heating: Seal the vessel and introduce hydrogen gas to a pressure

ranging from approximately 40 to 4000 psi. The reaction mixture is then heated to a

temperature between 0°C and 100°C.

Reaction: The mixture is agitated, for instance by shaking, for a duration sufficient to ensure

the reaction goes to completion, which can be several hours.

Product Recovery: After the reaction, the vessel is cooled and depressurized. The resulting

reaction product mixture is then subjected to fractional distillation to isolate and purify the

Trimethylhydrazine.

Analytical Methods
The analysis of hydrazines, including Trimethylhydrazine, can be performed using standard

laboratory techniques such as:

Gas Chromatography (GC)[9][10][11]

High-Performance Liquid Chromatography (HPLC)[9][12]

Spectrophotometry[9][12]

For biological samples, preparation often involves derivatization to enhance detection and

separation.[12]

Biological Activity and Potential Signaling Pathway
Interactions
Known Biological Effects
Studies have shown that Trimethylhydrazine hydrochloride can act as a tumor-inducing agent

in mice, leading to the development of tumors in blood vessels, lungs, and kidneys.[13] This

highlights the need for careful handling and assessment of its toxicological profile in any

application. The broader class of compounds known as hydrazones exhibits a wide range of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b156840?utm_src=pdf-body
https://www.benchchem.com/product/b156840?utm_src=pdf-body
https://www.atsdr.cdc.gov/toxprofiles/tp100-c6.pdf
https://www.researchgate.net/publication/257865855_Chromatographic_methods_of_determining_hydrazine_and_its_polar_derivatives
https://apps.dtic.mil/sti/citations/AD0366610
https://www.atsdr.cdc.gov/toxprofiles/tp100-c6.pdf
https://www.ncbi.nlm.nih.gov/books/NBK595566/table/ch6.tab1/
https://www.atsdr.cdc.gov/toxprofiles/tp100-c6.pdf
https://www.ncbi.nlm.nih.gov/books/NBK595566/table/ch6.tab1/
https://www.ncbi.nlm.nih.gov/books/NBK595566/table/ch6.tab1/
https://www.benchchem.com/product/b156840?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1034017/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory properties.

[14][15]

Hypothetical Signaling Pathway Interaction
Given its chemical structure as a methylated amine, Trimethylhydrazine could potentially

interact with biological pathways involving methyltransferases. It might act as a competitive

inhibitor by binding to the active site of these enzymes, thereby preventing the binding of the

natural substrate.

Logical Relationship: Competitive Inhibition of a Methyltransferase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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